Chromium (II) Chloride Tetrahydrate

Specification

• CAS No.: 13931-94-7
• Molecular Formula: CrCl₂·4H₂O
• Molecular Weight: 194.96

Introduction

Chemical Identity and Basic Properties

Chromium (II) Chloride Tetrahydrate is an inorganic compound with the chemical formula Cr(H₂O)₄Cl₂. It exists as blue hygroscopic crystals under standard conditions, representing the hydrated form of chromium (II) chloride (CrCl₂). The compound is characterized by its bright blue appearance in both solid state and aqueous solution, which results from the specific electronic configuration of the chromium (II) ion and its coordination with water molecules. The tetrahydrate form contains four molecules of water coordinated to the central chromium atom, significantly affecting its properties compared to the anhydrous form.

The molecular structure consists of a central chromium atom coordinated with four water molecules in a square planar arrangement and two chloride ions in a trans configuration, forming an octahedral geometry around the metal center. This coordination environment is critical for understanding the compound's color, stability, and reactivity patterns. Unlike the anhydrous chromium (II) chloride, which appears white to grey when pure (though often observed as grey or green in commercial samples), the tetrahydrate form displays a characteristic blue color that serves as a visual identifier for this particular hydration state.

Chromium (II) Chloride Tetrahydrate is systematically identified through various chemical databases and reference systems:

Parameter	Information
Chemical Formula	Cr(H₂O)₄Cl₂
Synonyms	Chromous chloride tetrahydrate
Parent Compound CAS Number	10049-05-5 (for anhydrous CrCl₂)
Oxidation State of Chromium	+2

The compound belongs to the family of transition metal halides and represents one of the significant hydrated forms of chromium (II) chloride, which itself is part of the broader category of chromium halides.

Physical Properties

Chromium (II) Chloride Tetrahydrate exhibits distinctive physical characteristics that differentiate it from both its anhydrous counterpart and other chromium compounds. The compound's physical properties are significantly influenced by the presence of water molecules in its structure.

Appearance and Basic Physical Characteristics

The tetrahydrate form presents as blue hygroscopic crystals that are highly sensitive to environmental conditions, particularly moisture and oxygen. This blue coloration serves as a visual indicator of the chromium's oxidation state and coordination environment.

Thermal Behavior and Phase Transitions

One of the most notable characteristics of Chromium (II) Chloride Tetrahydrate is its distinctive thermal behavior. The compound undergoes specific phase transitions as temperature increases:

Temperature	Observed Change
Room temperature	Stable blue crystalline form
Above 38°C	Changes to green modification
51°C	Decomposes to trihydrate form

This thermal behavior represents an important consideration for both storage and application of the compound. The transition from blue to green modification above 38°C indicates a change in the coordination environment of the chromium center, likely involving a rearrangement of the water molecules within the structure.

Solubility Profile

Chromium (II) Chloride Tetrahydrate demonstrates high solubility in water, forming bright blue solutions that are sensitive to air oxidation. The solubility characteristics are summarized below:

Solvent	Solubility
Water	Highly soluble, forming bright blue solutions
Alcohols	Limited solubility
Ether	Insoluble
Acetone	Insoluble

The high water solubility contrasts with the limited solubility in organic solvents, which has implications for extraction and purification processes involving this compound.

Structural Characteristics

The molecular structure of Chromium (II) Chloride Tetrahydrate provides critical insights into its chemical and physical properties. X-ray crystallographic studies have elucidated the precise arrangement of atoms within the compound.

Crystal Structure

Chromium (II) Chloride Tetrahydrate crystallizes in the monoclinic system with the P2₁/c space group. The structure features chromium atoms in an approximately octahedral coordination environment with four water molecules and two chloride ions.

The bond lengths within the structure reflect the effects of the Jahn-Teller distortion typical for d⁴ metal centers like Cr(II):

Bond Type	Bond Length (Å)
Cr—O (water)	2.078 (average)
Cr—Cl	2.758 (average)

The four water molecules are arranged in a square planar configuration around the chromium center, while the two chloride ions occupy trans positions, completing the octahedral coordination sphere. This particular arrangement contributes to the compound's characteristic blue color and its electronic properties.

Electronic Configuration and Magnetic Properties

The chromium (II) ion in the tetrahydrate features a d⁴ electronic configuration, which subjects it to Jahn-Teller distortions in octahedral coordination environments. This distortion affects both the geometric structure and the electronic properties of the compound, contributing to its paramagnetic behavior and distinctive spectroscopic features.

Synthesis Methods

Several methodologies have been developed for the preparation of Chromium (II) Chloride Tetrahydrate, each offering specific advantages depending on the intended application and available starting materials.

Preparation from Anhydrous Chromium (II) Chloride

The tetrahydrate form can be prepared by controlled hydration of anhydrous chromium (II) chloride:

CrCl₂ + 4H₂O → CrCl₂·4H₂O

This reaction requires precise control of water addition to prevent over-hydration or partial oxidation of the chromium (II) species.

Preparation from Chromium Metal

A direct synthesis approach involves the reaction of chromium metal with hydrochloric acid under controlled conditions:

Cr + 2HCl + 4H₂O → CrCl₂·4H₂O + H₂

This reaction proceeds with the evolution of hydrogen gas and must be conducted under an inert atmosphere to prevent oxidation of the chromium (II) product.

Reduction of Chromium (III) Compounds

The tetrahydrate can also be prepared by reducing chromium (III) compounds:

2CrCl₃ + H₂ + 8H₂O → 2CrCl₂·4H₂O + 2HCl

This reduction can be carried out using various reducing agents, including hydrogen gas at elevated temperatures, zinc amalgam, or lithium aluminum hydride. For laboratory-scale preparations, the zinc reduction method offers a convenient approach:

2CrCl₃ + Zn + 8H₂O → 2CrCl₂·4H₂O + ZnCl₂

This method typically involves amalgamated zinc in acidic conditions under an inert atmosphere or carbon dioxide blanket to prevent reoxidation.

Applications

Despite having no significant commercial-scale applications, Chromium (II) Chloride Tetrahydrate serves several important functions in laboratory and research settings.

Synthetic Applications in Organic Chemistry

Chromium (II) Chloride Tetrahydrate functions as a powerful reducing agent in organic synthesis, particularly in the following reactions:

• Dehalogenation of vicinal dihalides to form alkenes

• Reduction of α-haloketones to parent ketones

• Conversion of epoxides to olefins

• Reduction of chloroimides to imines

• Transformation of aromatic aldehydes to corresponding alcohols

The compound plays a particularly important role in the Nozaki-Hiyama-Kishi reaction, where it serves as a precursor for generating organochromium reagents that facilitate carbon-carbon bond formation.

Catalytic Applications

The compound has demonstrated utility as a catalyst in various organic transformations, though these applications generally require conditions that prevent oxidation of the chromium (II) center.

Analytical Chemistry Applications

In analytical chemistry, Chromium (II) Chloride Tetrahydrate serves as a selective reducing agent and finds application in certain redox titrations and analytical determinations.

Chemical Reactivity

Chromium (II) Chloride Tetrahydrate exhibits distinctive chemical behavior characterized by its strong reducing properties and susceptibility to oxidation.

Redox Behavior

The chromium (II) center in the tetrahydrate readily undergoes oxidation to chromium (III). The reduction potential for the Cr³⁺/Cr²⁺ couple is approximately -0.41 V, indicating that chromium (II) is a relatively strong reducing agent capable of reducing hydrogen ions to hydrogen gas in acidic conditions. This reducing capability makes the compound valuable in organic synthesis but also creates challenges for storage and handling.

Ligand Exchange Reactions

Chromium (II) Chloride Tetrahydrate can participate in ligand exchange reactions, where the water molecules or chloride ions can be replaced by other coordinating species such as organic ligands or other anions. These exchange reactions serve as routes to more complex chromium (II) complexes of synthetic interest.

Stability Considerations

When exposed to air, aqueous solutions of Chromium (II) Chloride Tetrahydrate undergo gradual oxidation to chromium (III) species, accompanied by a color change from bright blue to green. This oxidation process can be represented by:

4Cr²⁺ + O₂ + 4H⁺ → 4Cr³⁺ + 2H₂O

Additionally, prolonged storage of Chromium (II) Chloride solutions can lead to the generation of hydrogen gas through reduction of water:

2Cr²⁺ + 2H₂O → 2Cr³⁺ + H₂ + 2OH⁻

This reaction has safety implications, as documented incidents have reported explosions attributed to hydrogen buildup in sealed containers of stored chromium (II) chloride solutions.

Thermodynamic Properties

The thermodynamic characteristics of Chromium (II) Chloride Tetrahydrate provide fundamental insights into its stability, phase transitions, and chemical behavior.

Phase Transition Thermodynamics

The phase transitions of Chromium (II) Chloride Tetrahydrate are characterized by specific thermodynamic parameters:

Transition	Temperature	Enthalpy Change
Blue to green modification	38°C	Data not available
Decomposition to trihydrate	51°C	Data not available

For comparison, the anhydrous chromium (II) chloride exhibits a melting temperature of approximately 824°C and a proposed enthalpy of melting of 44 kJ/mol (though this value carries significant uncertainty).

Solution Thermodynamics

The dissolution of Chromium (II) Chloride Tetrahydrate in water is an exothermic process, reflecting the favorable interaction between the chromium (II) center and water molecules. The solvation energy contributes significantly to the compound's high water solubility and the stability of its aqueous solutions under inert conditions.

Comparative Analysis with Related Compounds

Understanding Chromium (II) Chloride Tetrahydrate in the context of related chromium compounds provides valuable insights into structure-property relationships within this class of materials.

Comparison with Anhydrous Chromium (II) Chloride

The tetrahydrate differs significantly from the anhydrous form in several respects:

Property	Chromium (II) Chloride Tetrahydrate	Anhydrous Chromium (II) Chloride
Appearance	Blue crystalline solid	White to grey/green powder
Melting point	Decomposes at 51°C	824°C
Crystal structure	Monoclinic, P2₁/c	Orthorhombic, Pnnm (rutile-type)
Water solubility	High, forming blue solutions	Hygroscopic, dissolves to form blue solutions
Stability in air	Low, readily oxidizes	Very low, highly air-sensitive

The coordination of water molecules in the tetrahydrate structure significantly affects its physical properties and reactivity compared to the anhydrous form.

Comparison with Other Chromium (II) Halides

Chromium (II) Chloride Tetrahydrate shares similarities and differences with other chromium (II) halides:

Compound	Notable Characteristics
Chromium (II) Fluoride	Forms white crystalline solids; less soluble than CrCl₂
Chromium (II) Bromide	Similar reducing properties to CrCl₂ but more reactive
Chromium (II) Iodide	Exhibits strong reducing behavior; less common than CrCl₂

These differences in properties across the halide series reflect the influence of the halide ion size, electronegativity, and polarizability on the structural and electronic properties of the resulting chromium compounds.

Parameter	Value
NIOSH IDLH	250 mg/m³
NIOSH TWA	0.5 mg/m³

These exposure limits reflect the potential health concerns associated with chromium compounds, though it should be noted that chromium (II) compounds generally present lower toxicity concerns than hexavalent chromium species.